Cas no 72351-49-6 (3-Pyrrolidinecarboxaldehyde,1-(phenylmethyl)-)

• Product Name: 3-Pyrrolidinecarboxaldehyde,1-(phenylmethyl)-
• CAS No: 72351-49-6
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• MDL: MFCD04038545
• CID: 562673
• PubChem ID: 4589478
• Update Time: 2025-04-19

3-Pyrrolidinecarboxaldehyde,1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxaldehyde,1-(phenylmethyl)-
• 1-Benzylpyrrolidine-3-carbaldehyde
• 1-Benzyl-pyrrolidine-3-carbaldehyde
• N-Benzylpyrrolidine-3-carboxaldehyde
• DTXSID10404616
• XCA35149
• FT-0730796
• AKOS006229123
• SCHEMBL2538235
• 1-Phenylmethyl-3-formylpyrrolidine
• CS-0342985
• 72351-49-6
• 1-benzylpyrrolidine-3-carboxaldehyde
• MFCD04038545
• PAMPHILDHRTJLG-UHFFFAOYSA-N
• AM101193
• A866274
• 1-benzyl-3-formylpyrrolidine
• DS-9686
• DA-03277

• MDL： MFCD04038545
• Inchi： 1S/C12H15NO/c14-10-12-6-7-13(9-12)8-11-4-2-1-3-5-11/h1-5,10,12H,6-9H2
• InChI Key： PAMPHILDHRTJLG-UHFFFAOYSA-N
• SMILES： O=CC1CCN(CC2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 189.11500
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.149
• Boiling Point: 281 ºC
• Flash Point: 98 ºC
• PSA: 20.31000
• LogP: 1.64530